Cas no 2172602-80-9 (5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172602-80-9
• MF: C₅H₆F₂N₄O
• MW: 176.124146938324
• CID: 6040422
• PubChem ID: 165600513
• Update Time: 2025-05-22

5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1594047
• 2172602-80-9

• Inchi： 1S/C5H6F2N4O/c1-11-3(4(6)7)2(5(8)12)9-10-11/h4H,1H3,(H2,8,12)
• InChI Key： BZTJNRCNBNCWKO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1C)F

Computed Properties

• Exact Mass: 176.05096715g/mol
• Monoisotopic Mass: 176.05096715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-(difluoromethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

5-(Difluoromethyl)-1-Methyl-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

5-(Difluoromethyl)-1-Methyl-1H-1,2,3-Triazole-4-Carboxamide, also known by its CAS number CAS 2172602-80-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied for its unique structural properties and potential applications in various industries. Recent research has highlighted its role in the development of advanced materials and its potential use in pharmaceutical applications.

The structure of 5-(Difluoromethyl)-1-Methyl-1H-1,2,3-Triazole is characterized by a triazole ring system with a difluoromethyl group at position 5 and a methyl group at position 1. This arrangement imparts the compound with unique electronic properties and reactivity. The triazole ring is known for its aromaticity and stability, making it a valuable component in the synthesis of various functional materials.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic routes to optimize the production process and improve the yield. One notable approach involves the use of click chemistry principles to assemble the triazole ring efficiently. This method not only enhances the reaction efficiency but also reduces the environmental impact compared to traditional synthesis methods.

In terms of applications, 5-(Difluoromethyl)-1-Methyl-substituted triazoles have shown promise in the field of agriculture. They have been investigated as potential herbicides due to their ability to inhibit specific enzymes involved in plant growth. Field trials have demonstrated their effectiveness in controlling weeds without causing significant harm to crops or the environment.

The pharmaceutical industry has also taken an interest in this compound. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a candidate for drug development. Researchers are currently exploring its mechanism of action and potential for use in treating inflammatory diseases.

Beyond agriculture and medicine, this compound has found applications in industrial coatings and adhesives. Its ability to form stable bonds with various substrates makes it ideal for use in high-performance materials. Recent advancements in nanotechnology have further expanded its utility by incorporating it into nanocomposites for enhanced mechanical properties.

In conclusion, 5-(Difluoromethyl)-1-Methyl-substituted triazoles represent a versatile class of compounds with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses and improve existing applications. As technology advances, this compound is expected to play an increasingly important role in both academic research and industrial production.